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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679 Get Quote

This document provides critical safety protocols and logistical information for the handling and

disposal of Strontium Hydride (SrH₂). The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Understanding the Hazards
Strontium hydride is a highly reactive and hazardous chemical. Key hazards include:

Flammability: It is a flammable solid that, in contact with water, releases flammable hydrogen

gas which may ignite spontaneously.[1][2][3] Dust from the material can also form explosive

mixtures with air.[4]

Corrosivity: It causes severe skin burns and eye damage.[2]

Irritation: It is a skin and eye irritant and may cause respiratory irritation.[1][3][5]

Reactivity: It reacts with mineral acids to release flammable hydrogen gas.[4] When burned,

it can produce alkaline fumes.[4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Strontium Hydride to minimize

exposure and ensure personal safety.[6]
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN166 or NIOSH

standards).[5][7] A face shield

should also be worn.[6]

Protects against dust,

splashes, and potential

projectiles.

Skin Protection

Fire/flame resistant and

impervious clothing.[5]

Chemical-resistant gloves

(e.g., rubber, nitrile, neoprene)

that comply with EN 374

standards.[5][8]

Prevents skin contact, which

can cause severe burns and

irritation.[5]

Respiratory Protection

Work should be conducted in a

chemical fume hood.[4] If

exposure limits are exceeded

or dust is present, a full-face

respirator with an appropriate

cartridge or a NIOSH/MSHA

approved respirator should be

used.[5][8]

Protects against inhalation of

dust which can cause

respiratory tract irritation.[1][3]

Operational Plan: Handling and Storage
Safe handling and storage are critical to preventing accidents. All operations should be

conducted in a controlled environment.

Step 1: Preparation

Ensure a designated area for handling is clean and free of incompatible materials, especially

water and acids.[4][9]

Handle the material under an inert gas atmosphere, such as argon.[7][8]

Have all necessary PPE donned correctly before handling the substance.[6]
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Keep a Class D fire extinguisher, dry salt, limestone, or sand readily available for fire

emergencies.[4]

Step 2: Handling

All handling should occur in a well-ventilated area, preferably within a chemical fume hood.

[4][5]

Use non-sparking tools to prevent ignition sources.[5][10]

Avoid any actions that could generate dust or aerosols.[5][10]

Ground equipment to prevent electrostatic discharge.[5][10]

Step 3: Storage

Store Strontium Hydride in a tightly sealed, properly labeled container.[7][8]

The storage area must be a dry, cool, and well-ventilated place.[5][10]

Protect the container from moisture and store it under an inert gas.[5][7][8]

Store away from incompatible materials, particularly water and acids.[4]

The storage location should be secure and locked.[5][7]

Emergency and Decontamination Plan
In case of accidental exposure or spills, immediate action is required.

First-Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical

attention.[5][10]

Skin Contact: Immediately remove contaminated clothing.[5] Brush off any loose particles

from the skin and wash the affected area with plenty of soap and water.[5][7] Immerse the
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area in cool water or wrap in wet bandages.[5] Seek medical attention if irritation occurs.[7]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[5][10] Remove contact lenses if it is safe to

do so.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[5][10] Seek immediate medical attention.

Spill and Leak Protocol:

Evacuate: Immediately evacuate personnel from the spill area.[5][10]

Isolate and Ventilate: Isolate the area and ensure adequate ventilation. Remove all sources

of ignition.[5][10]

Protect: Responders must wear the appropriate PPE, including respiratory protection.[5][10]

Contain: Prevent the spill from spreading or entering drains.[5][10]

Clean-Up: Do not use water for clean-up.[8] Cover the spill with a dry, inert material such as

sand, vermiculite, or a Class D fire extinguishing agent.[4] Carefully sweep or scoop the

material using non-sparking tools into a suitable, labeled container for disposal.[4][8]

Disposal Plan
Proper disposal of Strontium Hydride and its containers is mandatory to prevent environmental

contamination and potential hazards.

Chemical Disposal: Strontium Hydride waste is considered hazardous.[11] It must be

disposed of through a licensed chemical destruction facility.[5] Methods may include

controlled incineration with flue gas scrubbing.[5] Do not dispose of it in sewers or with

regular trash.[5]

Container Disposal: Empty containers may still contain hazardous residue. They can be

triple-rinsed (or the equivalent) and then offered for recycling or reconditioning.[5]

Alternatively, the packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill.[5]
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Caption: Workflow for the safe handling and disposal of Strontium Hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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